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Compound of Interest

Compound Name: D,L-Mevalonic Acid Lactone-d3

Cat. No.: B026750

This technical guide provides a comprehensive overview of D,L-Mevalonic Acid Lactone-d3,
a deuterated isotopologue of mevalonic acid lactone. It is intended for researchers, scientists,
and drug development professionals who utilize stable isotope-labeled compounds in their
studies. This document details the molecular weight, experimental protocols for its
determination, and its role within the broader context of the mevalonate pathway.

Core Data Presentation

The key quantitative data for D,L-Mevalonic Acid Lactone-d3 and its corresponding unlabeled
form are summarized in the table below. This allows for a direct comparison of their
fundamental physicochemical properties.

D,L-Mevalonic Acid D,L-Mevalonic Acid
Property

Lactone-d3 Lactone
Molecular Formula CeH7D303[1] CeH1003[2][3][4][5]
Molecular Weight 133.16 g/mol [1][6][7][8]1[9] 130.14 g/mol [2][4][5]
CAS Number 61219-76-9[1][6][71[8][9] 674-26-0[2][3][4][5]

Experimental Protocols: Molecular Weight
Determination
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The determination of the molecular weight of isotopically labeled compounds such as D,L-
Mevalonic Acid Lactone-d3 is primarily accomplished through mass spectrometry. This
technique allows for the precise measurement of the mass-to-charge ratio of ions, thereby
providing an accurate molecular weight.

Methodology: Mass Spectrometry

A general workflow for the determination of the molecular weight and isotopic enrichment of
D,L-Mevalonic Acid Lactone-d3 is outlined below. This protocol is a composite of standard
practices in the field of mass spectrometry for the analysis of stable isotope-labeled molecules.

. Sample Preparation:
Accurately weigh a sample of D,L-Mevalonic Acid Lactone-d3.

Dissolve the sample in a suitable solvent (e.g., methanol, acetonitrile) to a known
concentration.

Prepare a series of dilutions to determine the optimal concentration for analysis.

Similarly, prepare a solution of unlabeled D,L-Mevalonic Acid Lactone to serve as a
reference standard.

. Instrumentation and Calibration:

Utilize a high-resolution mass spectrometer, such as a time-of-flight (TOF), Orbitrap, or
Fourier-transform ion cyclotron resonance (FT-ICR) instrument.

Calibrate the mass spectrometer using a standard calibration mixture to ensure high mass
accuracy.

. lonization:

Select an appropriate ionization technique. Electrospray ionization (ESI) is a common choice
for polar molecules like mevalonic acid lactone.

Optimize ionization source parameters (e.g., spray voltage, capillary temperature) to achieve
stable and efficient ion generation.
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4. Mass Analysis:

e Acquire mass spectra of both the D,L-Mevalonic Acid Lactone-d3 sample and the
unlabeled standard.

e The mass spectrometer separates ions based on their mass-to-charge ratio (m/z).

e The resulting spectrum will show a peak or a cluster of peaks corresponding to the molecular
ion of the analyte.

5. Data Analysis:
« |dentify the monoisotopic peak for both the labeled and unlabeled compounds.

e The molecular weight of D,L-Mevalonic Acid Lactone-d3 will be approximately 3 Daltons
higher than that of the unlabeled compound due to the presence of three deuterium atoms.

e The isotopic distribution of the labeled compound can be compared to the theoretical
distribution to confirm the level of deuterium incorporation.

A schematic representation of this experimental workflow is provided below.
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A generalized workflow for molecular weight determination by mass spectrometry.

Mevalonate Pathway

D,L-Mevalonic Acid Lactone is a precursor to mevalonic acid, a key intermediate in the
mevalonate pathway. This fundamental metabolic pathway is responsible for the biosynthesis
of a wide array of essential biomolecules, including cholesterol, steroid hormones, and other
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isoprenoids.[2] The introduction of D,L-Mevalonic Acid Lactone-d3 into a biological system
allows researchers to trace the metabolic fate of mevalonate through this pathway.

The diagram below illustrates the central steps of the mevalonate pathway, highlighting the
conversion of HMG-CoA to mevalonate and its subsequent transformations.
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The Mevalonate Pathway, a critical route for isoprenoid biosynthesis.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b026750?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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